3-Cyclopropoxy-6-methoxypyridin-2-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-methoxypyridin-2-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-8-5-4-7(9(10)11-8)13-6-2-3-6/h4-6H,2-3H2,1H3,(H2,10,11)
• InChI Key: IODYRQUHWDTLHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)OC2CC2)N

Description

3-Cyclopropoxy-6-methoxypyridin-2-amine is a pyridine derivative featuring a cyclopropoxy group at position 3, a methoxy group at position 6, and an amine group at position 2. Its molecular formula is C₉H₁₁N₂O₂, with a molecular weight of 179.20 g/mol. This article focuses on comparing its hypothetical properties with structurally analogous compounds documented in recent literature and safety reports.

Preparation Methods

The synthesis of 3-Cyclopropoxy-6-methoxypyridin-2-amine typically involves the condensation of 6-methoxypyridine-3-amine with cyclopropyl bromide under basic conditions . The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product.

Chemical Reactions Analysis

3-Cyclopropoxy-6-methoxypyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: It can be reduced using reducing agents such as lithium aluminum hydride to form the corresponding amine derivatives.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions. For example, treatment with strong acids can lead to the formation of demethylated products.

Scientific Research Applications

3-Cyclopropoxy-6-methoxypyridin-2-amine is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the study of reaction mechanisms.

Biology: This compound is used in the development of enzyme inhibitors and as a probe to study biological pathways.

Industry: It is used in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-methoxypyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy and methoxy groups play a crucial role in binding to the active site of the target, thereby modulating its activity. This compound can inhibit or activate specific pathways, leading to desired biological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Substituent Positioning and Electronic Effects

• 3-Cyclopropoxy-6-methoxypyridin-2-amine :
  Pyridine ring with 3-cyclopropoxy (bulky alkoxy), 6-methoxy (electron-donating), and 2-amine (electron-donating) groups.
• 6-Cyclopropylpyridin-2-amine (CAS 857292-66-1):
  Pyridine with 6-cyclopropyl (alkyl) and 2-amine groups. Lacks methoxy and cyclopropoxy substituents .
• 5-(2-Methoxypyridin-3-yl)pyridin-2-amine (CAS 1249109-42-9):
  Bipyridine system with 3-methoxy and 2-amine groups on one pyridine and 5-pyridinyl linkage. Higher molecular weight (C₁₁H₁₁N₃O , 201.23 g/mol) .
• 6-Chloro-2-methoxypyridin-3-amine (CAS 934180-48-0):
  Pyridine with 6-chloro (electron-withdrawing), 2-methoxy , and 3-amine groups (C₆H₇ClN₂O , 174.59 g/mol) .

Key Insight : The cyclopropoxy group in the target compound introduces steric hindrance absent in analogs like 6-cyclopropylpyridin-2-amine. The methoxy and amine groups enhance electron density, contrasting with chloro-substituted derivatives.

Data Table: Structural and Molecular Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
3-Cyclopropoxy-6-methoxypyridin-2-amine	Not available	C₉H₁₁N₂O₂	179.20	3-cyclopropoxy, 6-methoxy, 2-amine
6-Cyclopropylpyridin-2-amine	857292-66-1	C₈H₁₀N₂	134.18	6-cyclopropyl, 2-amine
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	1249109-42-9	C₁₁H₁₁N₃O	201.23	3-methoxy, 2-amine, bipyridine linkage
6-Chloro-2-methoxypyridin-3-amine	934180-48-0	C₆H₇ClN₂O	174.59	6-chloro, 2-methoxy, 3-amine

Physicochemical Properties

Physical State and Stability

• 6-Cyclopropylpyridin-2-amine: Brown semi-solid at room temperature; stable under normal storage conditions .
• 6-Chloro-2-methoxypyridin-3-amine : Presumed solid; reactivity data unavailable .

Inference for Target Compound : The presence of polar groups (methoxy, amine) and a hydrophobic cyclopropoxy group may result in a semi-solid or crystalline solid state, with moderate solubility in polar organic solvents.

Reactivity and Decomposition

• 6-Cyclopropylpyridin-2-amine : Stable but incompatible with strong oxidizing agents; decomposes to carbon/nitrogen oxides under combustion .
• 6-Chloro-2-methoxypyridin-3-amine : Likely reactive with strong bases or acids due to chloro and amine groups .

Target Compound : Expected to resist hydrolysis under neutral conditions but may degrade in acidic/basic environments due to the cyclopropoxy ether linkage.

Hazard Profiles

• 6-Cyclopropylpyridin-2-amine: Not classified under GHS; irritant properties noted (4/5 severity). Requires respiratory, hand, and eye protection .
• 1-Cyclopropylpyrrolidin-3-amine (CAS 936221-78-2): No acute toxicity data; first-aid measures include rinsing and medical consultation for exposure .
• 6-Chloro-2-methoxypyridin-3-amine : Chloro substituent may pose toxicity risks; insufficient data available .

Target Compound: Likely requires similar precautions (e.g., gloves, goggles) due to amine and cyclopropoxy groups. Potential irritancy or sensitization risks should be assumed.